Cas no 2171343-44-3 (5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid)

• Product Name: 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid
• CAS No: 2171343-44-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 5985121
• PubChem ID: 165478958
• Update Time: 2025-05-26

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid
• 5-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]hexanoic acid
• 2171343-44-3
• EN300-1475503

• Inchi： 1S/C28H36N2O5/c1-3-4-11-20(17-26(31)29-19(2)10-9-16-27(32)33)30-28(34)35-18-25-23-14-7-5-12-21(23)22-13-6-8-15-24(22)25/h5-8,12-15,19-20,25H,3-4,9-11,16-18H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t19?,20-/m1/s1
• InChI Key： JJDCABSWRPXCFG-GFOWMXPYSA-N
• SMILES： O(C(N[C@@H](CC(NC(C)CCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 14
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid

5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic Acid: A Comprehensive Overview

The compound 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid (CAS No. 2171343-44-3) is a highly specialized organic molecule with significant applications in the fields of biochemistry, pharmacology, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide moiety, and a hexanoic acid tail. The stereochemistry at the 3R position further adds to its uniqueness, making it a valuable tool in asymmetric synthesis and chiral recognition studies.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as stereo-selective peptide coupling and enzymatic catalysis. These techniques have not only improved the yield and purity of the compound but also expanded its potential applications in drug discovery and biotechnology. For instance, the Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of amino groups during multi-step synthesis processes.

One of the most exciting developments involving this compound is its integration into drug delivery systems. Researchers have demonstrated that the unique combination of the Fmoc group and the hexanoic acid tail enhances the molecule's ability to interact with biological membranes, making it an ideal candidate for targeted drug delivery. This property has been exploited in the design of nanoparticle-based drug carriers, where the compound serves as a stabilizing agent, ensuring controlled release of therapeutic agents.

In addition to its role in drug delivery, this compound has shown promise in biomaterials science. Its ability to form self-assembled monolayers on various surfaces has led to its use in creating biocompatible coatings for medical devices. These coatings not only improve the devices' performance but also reduce the risk of biofouling and infection. Recent studies have highlighted the potential of this compound in enhancing the durability and functionality of implantable sensors used in diagnostics.

The stereochemistry at the 3R position is another area of active research. Scientists are investigating how this configuration influences molecular interactions at biological interfaces. For example, studies have shown that the 3R configuration enhances binding affinity to certain enzymes, making it a valuable tool in enzyme inhibition studies. This insight has opened new avenues for designing selective inhibitors for therapeutic targets.

Furthermore, advancements in computational chemistry have provided deeper insights into the electronic properties and conformational dynamics of this compound. High-resolution molecular modeling has revealed that the Fmoc group significantly impacts the molecule's solubility and stability under physiological conditions. These findings have been instrumental in optimizing formulation strategies for pharmaceutical applications.

In conclusion, 5-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidohexanoic acid (CAS No. 2171343-44-3) stands at the forefront of modern chemical innovation. Its versatile structure and stereochemical properties make it an invaluable asset across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound is poised to play an increasingly important role in advancing healthcare technologies and materials science.